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‘ Compound of Interest

Compound Name: Fumaronitrile

Cat. No.: B1194792

Fumaronitrile: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fumaronitrile, with the IUPAC name (E)-but-2-enedinitrile, is a dinitrile compound that presents as a brown crystalline solid or needles.[1][2] Its rigid,

Chemical Structure and Identification

Fumaronitrile is the trans isomer of but-2-enedinitrile.[3] Its structure is characterized by a carbon-carbon double bond with two nitrile groups oriente
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Caption: Diels-Alder reaction of fumaronitrile and cyclopentadiene.

Free-Radical Polymerization

Fumaronitrile can be polymerized via a free-radical mechanism, typically involving initiation, propagation, al

Caption: Workflow for the free-radical polymerization of fumaronitrile.

Safety and Handling

Fumaronitrile is classified as toxic if swallowed or inhaled.[4] It is an irritant to the skin, eyes, and res

Applications

Fumaronitrile serves as a valuable intermediate in the synthesis of a wide range of compounds, including phari

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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